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Compound of Interest

Compound Name: SPOP-IN-1

Cat. No.: B15613154

This document provides crucial safety and logistical information for the proper disposal of
SPOP-IN-1, a selective SPOP E3 ubiquitin ligase inhibitor. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting. In the absence of a specific Safety Data Sheet
(SDS) for SPOP-IN-1, it is imperative to treat this compound as a potentially hazardous
chemical and follow all institutional and local regulations for chemical waste disposal.

Chemical and Physical Properties

A summary of the known quantitative data for SPOP-IN-1 is presented below. This information
Is essential for understanding the compound's characteristics when preparing for disposal.
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Property

Value

Source

CAS Number

2136270-56-7

MedChemExpress|[1]

Molecular Formula

C26H31N702S

Tocris Bioscience[2]

Molecular Weight

505.64 g/mol

Tocris Bioscience[2]

Solubility in DMSO

=5 mg/mL (9.88 mM)

Selleck Chemicals[3]

Solubility in Ethanol

~2.53 mg/mL (5 mM)

Tocris Bioscience[2]

Water Solubility

Insoluble

Selleck Chemicals[3]

Storage (Powder)

-20°C for 3 years

Selleck Chemicals[3]

Storage (in solvent)

-80°C for 1 year

Selleck Chemicals[3]

Experimental Protocols

Note: No specific experimental protocols for the disposal of SPOP-IN-1 were found in the
provided search results. The following procedure is based on general best practices for the
disposal of laboratory chemical waste.

Step-by-Step Disposal Procedure for SPOP-IN-1
1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling SPOP-IN-1 and its waste.

2. Waste Segregation and Collection:
¢ Solid Waste:

o Collect un-used or expired SPOP-IN-1 powder, as well as any materials contaminated with
the solid compound (e.g., weighing boats, contaminated gloves, paper towels), in a
dedicated, clearly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, sealable lid.
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Liquid Waste:

o Collect solutions of SPOP-IN-1 (e.g., in DMSO or ethanol) and any contaminated solvents
in a separate, dedicated liquid hazardous waste container.

o Ensure the container is compatible with the solvent used and is properly sealed to prevent
leaks and evaporation. Do not overfill the container.

Sharps Waste:

o Any sharps, such as needles or pipette tips, contaminated with SPOP-IN-1 should be
disposed of in a designated sharps container for hazardous chemical waste.

. Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "SPOP-IN-1".

Include the approximate concentration and quantity of the waste, as well as the date of
accumulation.

Follow your institution's specific labeling requirements.
. Storage of Chemical Waste:

Store hazardous waste containers in a designated, well-ventilated satellite accumulation
area that is away from general laboratory traffic.

Ensure that incompatible wastes are stored separately to prevent accidental reactions.
. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

Do not dispose of SPOP-IN-1, in either solid or liquid form, down the drain or in the regular
trash.
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Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of SPOP-IN-1.

SPOP-IN-1 Disposal Workflow
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Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of SPOP-IN-1
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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